N-(2,6-difluorobenzyl)-7-hydroxy-3-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-7-hydroxy-3-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C15H11F2N3O3S/c1-7-6-24-15-19-13(22)11(14(23)20(7)15)12(21)18-5-8-9(16)3-2-4-10(8)17/h2-4,6,22H,5H2,1H3,(H,18,21)
• InChI Key: UCPDWRUFESBEHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC(=C(C(=O)N12)C(=O)NCC3=C(C=CC=C3F)F)O
• Molecular Formula: C15H11F2N3O3S
• Molecular Weight: 351.3 g/mol

Description

“N-(2,6-difluorobenzyl)-7-hydroxy-3-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide” is a chemical compound used in scientific research. It has a molecular formula of C14H9F2N3O3S and an average mass of 337.301 Da. Its unique properties make it ideal for various applications, including drug development, nanotechnology, and material science.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular formula, C14H9F2N3O3S. It has an average mass of 337.301 Da and a mono-isotopic mass of 337.033264 Da.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Approaches : Research has developed methods for synthesizing various thiazolo[3,2-a]pyrimidine derivatives, indicating the chemical flexibility and potential for generating a wide range of biologically active compounds. For instance, a study described the synthesis of thiazolo[3,2-a]pyrimidine derivatives via reactions involving ethyl chloroacetate, showcasing the antimicrobial activity of some synthesized compounds (Gein et al., 2015).
• Structural Modifications and Properties : Research on modifying the thiazolo[3,2-a]pyrimidine scaffold has provided insights into how different substitutions affect the compounds' physical and chemical properties, including their supramolecular aggregation and conformational features (Nagarajaiah & Begum, 2014).

Biological Applications

• Antimicrobial Activity : Several studies have highlighted the antimicrobial properties of thiazolo[3,2-a]pyrimidine derivatives, suggesting their potential as templates for developing new antimicrobial agents. For example, specific derivatives have shown efficacy against a range of microbial strains, indicating their utility in addressing antibiotic resistance (Gein et al., 2015).
• Anticancer and Anti-inflammatory Activities : Some thiazolo[3,2-a]pyrimidine compounds have been evaluated for their anticancer and anti-inflammatory activities, with promising results suggesting their potential in therapeutic applications. The synthesis and pharmacological evaluation of newer derivatives for anti-inflammatory and antinociceptive activity highlight the therapeutic versatility of this chemical scaffold (Alam et al., 2010).

Mechanism of Action

Target of Action

N-(2,6-difluorobenzyl)-7-hydroxy-3-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide is a synthetic compound that belongs to the class of pyrimidines . Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory

Mode of Action

It is known that the anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin e2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κb, leukotrienes, and some interleukins .

Biochemical Pathways

It is known that pyrimidines can affect various biochemical pathways due to their wide range of pharmacological effects .

Result of Action

It is known that a large number of pyrimidines exhibit potent anti-inflammatory effects .